Production of high quality fuels from lignocellulose-derived chemicals: a convenient C–C bond formation of furfural, 5-methylfurfural and aromatic aldehyde†
RSC Advances Pub Date: 2012-09-19 DOI: 10.1039/C2RA22008C
Abstract
A new route of converting the whole of lignocellulose biomass derived molecules into high quality
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